Cas no 1897008-53-5 (2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol)

• Product Name: 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol
• CAS No: 1897008-53-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5913649
• PubChem ID: 117289116
• Update Time: 2025-06-25

2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol
• 1897008-53-5
• 2,4-difluoro-6-[(1-hydroxycyclopropyl)methyl]phenol
• EN300-1798176

• Inchi： 1S/C10H10F2O2/c11-7-3-6(5-10(14)1-2-10)9(13)8(12)4-7/h3-4,13-14H,1-2,5H2
• InChI Key： VWYJZKPPZGSOTN-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CC1(CC1)O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol

Introduction to 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol (CAS No. 1897008-53-5)

2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol, with the CAS number 1897008-53-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluorinated aromatic ring and a cyclopropylmethyl group substituted with a hydroxyl moiety, which imparts distinct chemical and biological properties.

The chemical structure of 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol is noteworthy for its combination of fluorine atoms and a cyclic alkyl group. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for drug design. The presence of the hydroxyl group on the cyclopropylmethyl moiety adds further complexity, influencing the compound's reactivity and potential biological activity.

In the context of medicinal chemistry, 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its promising activity in various biological assays, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibition of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Moreover, preliminary research has indicated that 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol may have antiproliferative effects on cancer cells. A study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the growth of several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic route to 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol has also been optimized to enhance yield and purity. One common approach involves the reaction of 2,4-difluorobenzaldehyde with 1-hydroxycyclopropylmethyl Grignard reagent followed by oxidation to form the final product. This method provides a robust and scalable synthesis pathway, making it suitable for large-scale production if needed.

In addition to its potential therapeutic applications, 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol has been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and interactions. For example, researchers at the University of California have used this compound to investigate the role of specific enzymes in metabolic pathways, providing valuable insights into disease mechanisms.

The safety profile of 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol is another critical aspect that has been evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2,4-difluoro-6-(1-hydroxycyclopropyl)methylphenol (CAS No. 1897008-53-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive target for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.